Effects of changing the M2+ cation on the crystal structure and optical properties of divalent samarium-doped MAl2Si2O8 (M = Ca, Sr, Ba)
RSC Advances Pub Date: 2015-02-05 DOI: 10.1039/C4RA15391J
Abstract
In order to investigate the effects of changing the cation on crystal structure and optical properties of divalent samarium-doped MAl2Si2O8, the Sm2+ doped triclinic CaAl2Si2O8 (CASO), monoclinic SrAl2Si2O8 (SASO) and BaAl2Si2O8 (M-BASO) as well as hexagonal BaAl2Si2O8 (H-BASO) compounds have been synthesized using a polymerizable-complex technique under a reducing atmosphere. At room temperature, under N-UV or blue excitation, Sm2+ doped SASO, M-BASO and H-BASO showed strong red emission, which widens the group of novel red-emitting materials. The emission bands of Sm2+ consist of a broad 4f–5d transition band and sharp f–f transition lines. The correlation between the crystal structure and the 4f–4f transition emission intensity of Sm2+ as well as the excitation peaks of the 5d energy level is discussed in detail, and the theoretical analysis is in good agreement with our experimental results. These are essential to understand the relationship between the crystal structure and luminescence properties, which are fundamental to design luminescent materials of Sm systems.
Recommended Literature
- [1] Inside back cover
- [2] Boron-based inorganic heterocyclic clusters: electronic structure, chemical bonding, aromaticity, and analogy to hydrocarbons
- [3] Speciation analysis of inorganic antimony in airborne particulate matter employing slurry sampling and HG QT AAS
- [4] Configuration dependent photovoltaic properties of cyclometalated heavy metal complexes for organic solar cells†
- [5] Selective liquid phase oxidation with supported metal nanoparticles
- [6] Local structural evolution of Fe54C18Cr16Mo12 bulk metallic glass during tensile deformation and a temperature elevation process: a molecular dynamics study†
- [7] Inside front cover
- [8] Note on human milk
- [9] Stepwise and selective synthesis of chelating, multimetallic and mixed-metal π-diborene complexes†
- [10] Electric field induced macroscopic cellular phase of nanoparticles†
